Cas no 1355230-72-6 (4-(5-tert-Butylsulfanyl-3-methyl-pyridin-2-yl)-morpholine)
4-(5-tert-Butylsulfanyl-3-methyl-pyridin-2-yl)-morpholine Chemical and Physical Properties
Names and Identifiers
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- 4-(5-tert-Butylsulfanyl-3-methyl-pyridin-2-yl)-morpholine
- Morpholine, 4-[5-[(1,1-dimethylethyl)thio]-3-methyl-2-pyridinyl]-
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- Inchi: 1S/C14H22N2OS/c1-11-9-12(18-14(2,3)4)10-15-13(11)16-5-7-17-8-6-16/h9-10H,5-8H2,1-4H3
- InChI Key: YWHNPTMFBHBMOU-UHFFFAOYSA-N
- SMILES: N1(C2=NC=C(SC(C)(C)C)C=C2C)CCOCC1
4-(5-tert-Butylsulfanyl-3-methyl-pyridin-2-yl)-morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM500344-1g |
4-(5-(tert-Butylthio)-3-methylpyridin-2-yl)morpholine |
1355230-72-6 | 97% | 1g |
$1190 | 2023-02-02 |
4-(5-tert-Butylsulfanyl-3-methyl-pyridin-2-yl)-morpholine Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 4-(5-tert-Butylsulfanyl-3-methyl-pyridin-2-yl)-morpholine
Comprehensive Overview of 4-(5-tert-Butylsulfanyl-3-methyl-pyridin-2-yl)-morpholine (CAS No. 1355230-72-6)
4-(5-tert-Butylsulfanyl-3-methyl-pyridin-2-yl)-morpholine (CAS No. 1355230-72-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique morpholine and pyridine backbone, is widely studied for its potential applications in drug discovery and material science. Its molecular structure, featuring a tert-butylsulfanyl group, contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry.
In recent years, the demand for heterocyclic compounds like 4-(5-tert-Butylsulfanyl-3-methyl-pyridin-2-yl)-morpholine has surged due to their versatility in designing bioactive molecules. Researchers are particularly interested in its role as a building block for developing novel kinase inhibitors and antimicrobial agents. The compound's CAS No. 1355230-72-6 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and crop protection.
The synthesis of 4-(5-tert-Butylsulfanyl-3-methyl-pyridin-2-yl)-morpholine involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Its tert-butylsulfanyl moiety enhances lipophilicity, which is crucial for improving membrane permeability in drug candidates. This property aligns with current trends in drug delivery optimization, a hot topic in pharmaceutical R&D. Additionally, the compound's morpholine ring is known to modulate solubility and bioavailability, making it a preferred choice for structure-activity relationship (SAR) studies.
From an industrial perspective, CAS No. 1355230-72-6 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental regulations, researchers are exploring catalytic methods to produce this compound with minimal waste. Its applications extend to polymer chemistry, where it serves as a functional modifier to enhance material properties. These interdisciplinary applications make 4-(5-tert-Butylsulfanyl-3-methyl-pyridin-2-yl)-morpholine a compound of interest across multiple scientific domains.
In summary, 4-(5-tert-Butylsulfanyl-3-methyl-pyridin-2-yl)-morpholine (CAS No. 1355230-72-6) represents a critical intersection of organic synthesis, drug development, and material science. Its structural features and functional groups offer broad utility, addressing contemporary challenges in life sciences and industrial chemistry. As research progresses, this compound is expected to play an even more prominent role in innovative scientific breakthroughs.
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